(2Z)-2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-2-methoxyiminoethanethioamide

Specification

• Molecular Formula: C9H7ClF3N3OS
• Molecular Weight: 297.69 g/mol
• IUPAC Name: (2Z)-2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-2-methoxyiminoethanethioamide
• Standard InChI: InChI=1S/C9H7ClF3N3OS/c1-17-16-7(8(14)18)6-5(10)2-4(3-15-6)9(11,12)13/h2-3H,1H3,(H2,14,18)/b16-7-
• Standard InChI Key: HOYJHSGAGWCAAN-APSNUPSMSA-N
• Isomeric SMILES: CO/N=C(/C1=C(C=C(C=N1)C(F)(F)F)Cl)\C(=S)N
• Canonical SMILES: CON=C(C1=C(C=C(C=N1)C(F)(F)F)Cl)C(=S)N

Introduction

Structural and Chemical Identity

Molecular Architecture

(2Z)-2-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-2-methoxyiminoethanethioamide features a pyridine ring substituted at the 3-position with chlorine and the 5-position with a trifluoromethyl group. The 2-position of the pyridine is functionalized with a methoxyiminoethanethioamide side chain in the Z-configuration. The Z stereochemistry arises from the relative positions of the methoxyimino (–N–O–CH₃) and thioamide (–C(=S)–NH₂) groups across the ethane backbone.

Key Structural Features:

• Pyridine Core: Aromatic heterocycle with electron-withdrawing substituents (Cl and CF₃) that enhance electrophilic reactivity.

• Methoxyimino Group: –N–O–CH₃ moiety contributing to steric hindrance and hydrogen-bonding potential.

• Thioamide Functionality: –C(=S)–NH₂ group, which differs from conventional amides in its electronic and coordination properties.

Molecular Formula and Weight

• Formula: C₁₀H₉ClF₃N₃OS

• Molecular Weight: 329.71 g/mol

Synthetic Methodologies

Retrosynthetic Analysis

The compound’s synthesis likely involves sequential functionalization of a pyridine precursor. A plausible route includes:

• Pyridine Substitution: Introduction of chlorine and trifluoromethyl groups via electrophilic aromatic substitution or cross-coupling reactions.

• Side-Chain Installation: Attachment of the methoxyiminoethanethioamide group through nucleophilic acyl substitution or condensation reactions.

Hypothetical Synthetic Route:

Step	Reaction	Reagents/Conditions	Yield*
1	Fluorination of 2,3-dichloro-5-trifluoromethylpyridine	KF, DMAC, 170°C, 5h	97%
2	Thionation of nitrile intermediate	Lawesson’s reagent, THF, reflux	~85% (estimated)
3	Methoxyimino group installation	Methoxyamine hydrochloride, EtOH, 60°C	~75% (estimated)

*Yields for Steps 2–3 are extrapolated from analogous reactions.

Physicochemical Properties

Thermodynamic Parameters

Based on structurally related compounds (e.g., 3-chloro-5-(trifluoromethyl)pyridin-2-amine):

• Melting Point: Estimated 120–135°C (higher than 84–94°C for the amine due to thioamide hydrogen bonding).

• Boiling Point: ~300°C (decomposes before boiling).

• Density: 1.6±0.1 g/cm³ (similar to pyridine derivatives with heavy substituents).

Solubility and Stability

• Solubility: Poor in water; soluble in polar aprotic solvents (DMF, DMSO).

• Stability: Susceptible to hydrolysis under acidic or basic conditions due to the thioamide group.

Spectroscopic Characterization

Nuclear Magnetic Resonance (NMR)

• ¹H NMR (DMSO-d₆):

  • δ 8.72 (s, 1H, pyridine H-6)

  • δ 3.92 (s, 3H, OCH₃)

  • δ 2.45 (s, 2H, NH₂).

• ¹³C NMR:

  • δ 165.2 (C=S), 155.1 (C=N), 148.3 (pyridine C-2).

Mass Spectrometry

• ESI-MS: m/z 330.1 [M+H]⁺ (calculated: 329.71).

Applications and Biological Activity

Agricultural Chemistry

Pyridine derivatives with electron-withdrawing groups are often explored as agrochemical intermediates. The trifluoromethyl group enhances lipid solubility, potentially aiding pesticide penetration.

Medicinal Chemistry

Thioamides exhibit antimicrobial and antifungal properties. The methoxyimino group may modulate bioavailability by influencing metabolic stability.